Cas no 2229185-97-9 (5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine
• CAS No: 2229185-97-9
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6212871
• PubChem ID: 165737787
• Update Time: 2025-06-12

5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine
• 2229185-97-9
• 5-[(piperidin-4-yl)methyl]-2-(trifluoromethyl)pyridine
• EN300-1933386

• Inchi： 1S/C12H15F3N2/c13-12(14,15)11-2-1-10(8-17-11)7-9-3-5-16-6-4-9/h1-2,8-9,16H,3-7H2
• InChI Key： BDFITKLVISRFIJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine (CAS No. 2229185-97-9)

The compound 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine, identified by its CAS No. 2229185-97-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidin-4-yl and trifluoromethyl moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The 5-(piperidin-4-yl)methyl group further augments the compound's versatility, enabling its use in structure-activity relationship (SAR) studies. This has led to a spike in searches for "CAS 2229185-97-9 applications" and "synthetic routes for trifluoromethylpyridines," reflecting the growing interest in this niche.

From a synthetic chemistry perspective, 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine is often synthesized via Pd-catalyzed cross-coupling reactions or nucleophilic substitution strategies. Its pyridine core and piperidine ring offer multiple sites for functionalization, making it a favorite among medicinal chemists. Online forums and research databases frequently feature queries like "how to purify 5-(piperidin-4-yl)methyl derivatives" or "solubility of CAS 2229185-97-9," underscoring its practical challenges and opportunities.

The compound's relevance extends to material science, where its fluorine-rich structure contributes to the development of advanced polymers and coatings. With sustainability being a hot topic, researchers are also investigating greener synthesis methods for trifluoromethyl-containing compounds, aligning with the global push for eco-friendly chemistry. Searches for "green synthesis of 2229185-97-9" highlight this trend.

In conclusion, 5-(piperidin-4-yl)methyl-2-(trifluoromethyl)pyridine (CAS No. 2229185-97-9) stands at the intersection of innovation and utility. Its multifaceted applications—from pharmaceutical intermediates to functional materials—make it a compound worth watching. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.